Cas no 1804707-28-5 (3-Bromo-5-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1804707-28-5
• MF: C₆H₄BrF₂NO
• MW: 224.002867698669
• CID: 4918972
• Update Time: 2025-10-23

3-Bromo-5-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C6H4BrF2NO/c7-4-2-10-1-3(5(4)11)6(8)9/h1-2,6H,(H,10,11)
• InChI Key： KAQNJUNCKMREEV-UHFFFAOYSA-N
• SMILES： BrC1=CNC=C(C(F)F)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine

3-Bromo-5-(difluoromethyl)-4-hydroxypyridine: A Comprehensive Overview

3-Bromo-5-(difluoromethyl)-4-hydroxypyridine is a structurally unique organic compound with the CAS number 1804707-28-5. This compound belongs to the class of pyridines, which are aromatic six-membered rings containing one nitrogen atom. The presence of a bromine atom at the 3-position, a difluoromethyl group at the 5-position, and a hydroxyl group at the 4-position makes this molecule highly functionalized and potentially versatile in various chemical applications. The combination of these substituents introduces interesting electronic and steric effects, which can be exploited in synthetic chemistry, pharmacology, and materials science.

The synthesis of 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine typically involves multi-step reactions, often starting from pyridine derivatives. One common approach is the bromination of a suitable pyridine precursor followed by the introduction of the difluoromethyl group and hydroxylation. Recent advancements in catalytic methods and selective substitution techniques have improved the efficiency and yield of these reactions. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine atom at specific positions while maintaining the integrity of other functional groups.

One of the most promising applications of 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine lies in its potential as a building block for pharmaceutical compounds. The hydroxyl group at the 4-position can serve as a site for further functionalization, such as esterification or glycosylation, which are common strategies in drug design. Additionally, the bromine atom can act as a leaving group in nucleophilic substitution reactions, enabling the incorporation of diverse substituents into the molecule. Recent studies have highlighted its role in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and inflammation.

The difluoromethyl group at the 5-position introduces both electron-withdrawing and steric effects into the molecule. These properties can influence the reactivity of 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine in various chemical transformations. For example, this substituent can enhance the electrophilicity of adjacent positions on the pyridine ring, making them more susceptible to nucleophilic attack. This characteristic has been exploited in recent research to develop novel synthetic pathways for complex heterocyclic compounds.

In terms of spectroscopic analysis, 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine exhibits distinct absorption bands in UV-Vis spectroscopy due to its conjugated π-system. The presence of electron-withdrawing groups like bromine and difluoromethyl further modifies these spectral features, providing valuable information for structural elucidation. NMR spectroscopy has also proven instrumental in confirming the regiochemistry of this compound, particularly through analysis of coupling constants and chemical shifts associated with its functional groups.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine with unprecedented accuracy. These studies have provided insights into its potential as a ligand in metal complexes or as a component in supramolecular assemblies. For instance, density functional theory (DFT) calculations have revealed that this compound can coordinate with transition metals through its nitrogen atom or oxygen-containing groups, suggesting applications in catalysis or materials science.

The environmental impact and degradation pathways of 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine are also areas of growing interest. Given its fluorinated substituent, understanding its persistence in natural environments is crucial for assessing potential ecological risks. Recent studies have focused on microbial degradation mechanisms and photodegradation processes under UV light exposure. These investigations aim to develop sustainable methods for waste management and recycling of this compound.

In conclusion, 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine is a multifaceted compound with significant potential across various fields due to its unique structure and functional groups. Ongoing research continues to uncover new applications and improve synthetic methodologies for this compound. As our understanding of its properties deepens, it is likely to play an increasingly important role in both academic research and industrial applications.